Cas no 264608-37-9 (N-(1r,4r)-4-aminocyclohexylmethanesulfonamide)

N-(1r,4r)-4-aminocyclohexylmethanesulfonamide is a chiral sulfonamide derivative featuring a cyclohexylamine backbone with a methanesulfonamide substituent. Its rigid trans-cyclohexyl structure enhances stereochemical stability, making it valuable in asymmetric synthesis and medicinal chemistry applications. The primary amine functionality allows for further derivatization, while the sulfonamide group contributes to strong hydrogen-bonding interactions, improving binding affinity in target recognition. This compound is particularly useful as a building block for pharmacologically active molecules, offering precise control over molecular conformation. Its high purity and defined stereochemistry ensure reproducibility in research and development, making it a reliable intermediate for drug discovery and fine chemical synthesis.

N-(1r,4r)-4-aminocyclohexylmethanesulfonamide structure

264608-37-9 structure

Product Name:N-(1r,4r)-4-aminocyclohexylmethanesulfonamide

CAS No:264608-37-9

MF:C₇H₁₆N₂O₂S

MW:192.279140472412

MDL:MFCD16660332

CID:3925348

PubChem ID:18348422

Update Time:2025-06-09

N-(1r,4r)-4-aminocyclohexylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- Methanesulfonamide, N-(trans-4-aminocyclohexyl)-
- N-(trans-4-Aminocyclohexyl)methanesulfonamide
- N-(1r,4r)-4-aminocyclohexylmethanesulfonamide
- N-(4-amino-cyclohexyl)-methanesulfonamide
- EN300-147021
- N-(4-aminocyclohexyl)methanesulfonamide
- Rel-N-((1s,4s)-4-aminocyclohexyl)methanesulfonamide
- SCHEMBL12825954
- ILBSHRGPVFXDTH-UHFFFAOYSA-N
- 264608-37-9
- N-(4-aminocyclohexyl)-methanesulfonamide
- SCHEMBL1346986
- A1-08896
- SCHEMBL1950933
- AKOS009846513
- 1259021-50-5
- SCHEMBL181007
- ILBSHRGPVFXDTH-LJGSYFOKSA-N
- 1155636-55-7
- MDL： MFCD16660332
- Inchi： 1S/C7H16N2O2S/c1-12(10,11)9-7-4-2-6(8)3-5-7/h6-7,9H,2-5,8H2,1H3/t6-,7-
- InChI Key： ILBSHRGPVFXDTH-LJGSYFOKSA-N
- SMILES： CS(N[C@@H]1CC[C@@H](N)CC1)(=O)=O

Computed Properties

Exact Mass: 192.09324893Da
Monoisotopic Mass: 192.09324893Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 80.6Å²

N-(1r,4r)-4-aminocyclohexylmethanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	BBV-39726806-1.0g	N-[(1r,4r)-4-aminocyclohexyl]methanesulfonamide	264608-37-9	95%	1.0g	$903.0	2023-02-02
Enamine	BBV-39726806-2.5g	N-[(1r,4r)-4-aminocyclohexyl]methanesulfonamide	264608-37-9	95%	2.5g	$1871.0	2023-10-28
Enamine	BBV-39726806-5.0g	N-[(1r,4r)-4-aminocyclohexyl]methanesulfonamide	264608-37-9	95%	5.0g	$2369.0	2023-02-02
Enamine	BBV-39726806-10.0g	N-[(1r,4r)-4-aminocyclohexyl]methanesulfonamide	264608-37-9	95%	10.0g	$2980.0	2023-02-02
Matrix Scientific	183068-2.500g	N-(trans-4-Aminocyclohexyl)methanesulfonamide, 95%	264608-37-9	95%	2.500g	$1238.00	2023-09-11
Enamine	BBV-39726806-1g	N-[(1r,4r)-4-aminocyclohexyl]methanesulfonamide	264608-37-9	95%	1g	$903.0	2023-10-28
Enamine	BBV-39726806-5g	N-[(1r,4r)-4-aminocyclohexyl]methanesulfonamide	264608-37-9	95%	5g	$2369.0	2023-10-28
Enamine	BBV-39726806-10g	N-[(1r,4r)-4-aminocyclohexyl]methanesulfonamide	264608-37-9	95%	10g	$2980.0	2023-10-28